Cas no 126416-20-4 (1-iodo-3-{3-iodobicyclo[1.1.1]pentan-1-yl}bicyclo[1.1.1]pentane)

• Product Name: 1-iodo-3-{3-iodobicyclo[1.1.1]pentan-1-yl}bicyclo[1.1.1]pentane
• CAS No: 126416-20-4
• MF: C₁₀H₁₂I₂
• MW: 386.011227607727
• CID: 2769202
• Update Time: 2025-10-30

1-iodo-3-{3-iodobicyclo[1.1.1]pentan-1-yl}bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bibicyclo[1.1.1]pentane, 3,3'-diiodo-
• 1-iodo-3-{3-iodobicyclo[1.1.1]pentan-1-yl}bicyclo[1.1.1]pentane

• Inchi： 1S/C10H12I2/c11-9-1-7(2-9,3-9)8-4-10(12,5-8)6-8/h1-6H2
• InChI Key： REIWOVMTLNEWLN-UHFFFAOYSA-N
• SMILES： C12(C34CC(I)(C3)C4)CC(I)(C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1-iodo-3-{3-iodobicyclo[1.1.1]pentan-1-yl}bicyclo[1.1.1]pentane

Introduction to 1-Iodo-3-{3-Iodobicyclo[1.1.1]pentan-1-yl}bicyclo[1.1.1]pentane (CAS No. 126416-20-4)

The compound 1-Iodo-3-{3-Iodobicyclo[1.1.1]pentan-1-yl}bicyclo[1.1.1]pentane, identified by the CAS registry number CAS No. 126416-20-4, is a highly specialized organic molecule with a unique bicyclic structure and iodine substituents. This compound has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials development.

The molecular structure of this compound is characterized by two bicyclo[1.1.1]pentane rings, each substituted with an iodine atom at specific positions. The presence of these iodine atoms introduces unique electronic and steric properties, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its role in the construction of complex molecular frameworks, particularly in the synthesis of bioactive compounds and advanced polymers.

One of the most notable aspects of this compound is its ability to participate in various nucleophilic substitution reactions due to the electron-withdrawing effects of the iodine substituents. This property has been exploited in the development of novel synthetic pathways for constructing highly functionalized molecules with intricate architectures.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions, which makes it suitable for use in a wide range of chemical reactions without requiring extreme conditions or specialized handling procedures.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) studies have revealed that the iodine atoms significantly influence the molecule's reactivity by polarizing the carbon-iodyne bonds, thereby enhancing its nucleophilic substitution propensity.

Moreover, this compound has found applications in the field of medicinal chemistry as a key intermediate in the synthesis of bioactive agents targeting various therapeutic areas such as oncology and neurodegenerative diseases.

In conclusion, the compound 1-Iodo-3-{3-Iodobicyclo[1.1.1]pentan-yl}bicyclo[ strong>]pentane, CAS No. strong>] has emerged as a versatile and valuable molecule in modern chemical research.